Cas no 2171682-89-4 (2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid)

• Product Name: 2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid
• CAS No: 2171682-89-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5945764
• PubChem ID: 165578525
• Update Time: 2025-05-26

2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid
• EN300-1540502
• 2-ethyl-2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)butanoic acid
• 2171682-89-4

• Inchi： 1S/C27H32N2O6/c1-3-27(4-2,25(31)32)16-28-24(30)23-22(13-14-34-23)29-26(33)35-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-23H,3-4,13-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BFMJLLDBWDQAMC-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NCC(C(=O)O)(CC)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid

Research Briefing on 2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid (CAS: 2171682-89-4)

The compound 2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid (CAS: 2171682-89-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and peptide synthesis. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides and peptidomimetics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it facilitates the stepwise assembly of peptide chains. Researchers have successfully employed this compound in the synthesis of bioactive peptides with enhanced stability and bioavailability, addressing some of the key challenges in peptide-based drug development.

In addition to its utility in peptide synthesis, preliminary investigations have explored the biological activity of 2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid itself. In vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, suggesting possible applications in the treatment of metabolic disorders and inflammatory diseases. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production, with improved yields and purity. These developments are critical for ensuring the compound's availability for both research and potential clinical applications. Researchers have also explored modifications to the core structure to optimize its properties for specific applications, such as enhanced solubility or targeted delivery.

In conclusion, 2-ethyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)butanoic acid (CAS: 2171682-89-4) represents a promising compound in the field of chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a potential bioactive molecule underscores its versatility and importance. Ongoing research is expected to further expand our understanding of its applications and pave the way for its use in novel therapeutic strategies.